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Compound of Interest

Compound Name: 2-Isopropylnicotinic acid

Cat. No.: B11806167

Get Quote

Executive Summary
2-Isopropylnicotinic acid (C

H

NO

, MW 165.19) is a critical pyridine intermediate, notably serving as the structural backbone for
imidazolinone herbicides like Imazapyr. Its mass spectral behavior is distinct from simple
pyridine carboxylic acids due to the steric and electronic interaction between the bulky
isopropyl group at position C2 and the carboxylic acid at position C3.

This guide compares its fragmentation dynamics with Nicotinic Acid (unsubstituted) and 2-

Methylnicotinic Acid (homolog). The analysis reveals that 2-Isopropylnicotinic acid is uniquely

characterized by a McLafferty rearrangement pathway and a pronounced Ortho Effect, leading

to cyclized fragment ions not observed in its analogs.

Structural Context & Theoretical Basis
The fragmentation logic is governed by three primary mechanisms:
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Alpha-Cleavage: Loss of a methyl radical from the isopropyl group.

McLafferty Rearrangement: The C3-carboxyl oxygen abstracts a

-hydrogen from the C2-isopropyl group, eliminating neutral propene.

Proximity (Ortho) Effect: Steric crowding forces interaction between the C2-alkyl and C3-

carboxyl groups, often leading to the elimination of water or small molecules to form bicyclic

cations (e.g., furo[3,4-b]pyridin-5-one derivatives).

Comparative Molecule Specifications
Feature

2-Isopropylnicotinic

Acid

2-Methylnicotinic

Acid
Nicotinic Acid

Formula

C

H

NO

C

H

NO

C

H

NO

MW 165.19 137.14 123.11

C2 Substituent
Isopropyl (

)

Methyl (

)

Hydrogen (

)

Key Mechanism
McLafferty + Ortho

Effect
Ortho Effect Only Simple Cleavage

Comparative Fragmentation Analysis
The following table summarizes the diagnostic ions. Note that while Nicotinic Acid fragments

primarily via simple bond scission, the 2-isopropyl derivative relies heavily on rearrangement.
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Fragment Type
2-

Isopropylnicotini

c Acid (m/z)

2-

Methylnicotinic

Acid (m/z)

Nicotinic Acid

(m/z)
Mechanistic

Origin

Molecular Ion (

)
165 (Weak) 137 (Strong) 123 (Strong)

Ion stability

decreases with

alkyl chain

length.

[M - CH

]
150 122 (Rare) N/A -cleavage of

isopropyl group.

[M - H

O]
147 119 105

Ortho Effect:

Cyclization

between COOH

and alkyl/ring H.

[M - Alkene] 123 (Loss of

Propene)
N/A N/A

McLafferty

Rearrangement:

Specific to

-H presence.

[M - COOH] 120 92 78

Decarboxylation

(Standard

pyridine

fragmentation).

Pyridyne/Ring 106 92 51
Ring degradation

products.

Key Differentiator: The Signal at m/z 123
In the spectrum of 2-Isopropylnicotinic acid, a significant peak appears at m/z 123. This is

not the molecular ion of Nicotinic Acid, but rather a pseudo-molecular ion formed by the loss of

neutral propene (42 Da) via the McLafferty rearrangement. This peak is chemically identical to

protonated nicotinic acid but has a distinct pyrolytic origin in this context.
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Mechanistic Deep Dive (Pathways)
Pathway A: The McLafferty Rearrangement
Unlike 2-Methylnicotinic acid, the isopropyl group possesses

-hydrogens relative to the carbonyl oxygen. This allows for a 6-membered transition state,
transferring a hydrogen to the carboxyl group and expelling propene.

Pathway B: The Ortho Effect (Cyclization)
The proximity of the C2-isopropyl and C3-carboxyl groups facilitates the loss of water (18 Da)

or methyl radicals to form stabilized bicyclic oxonium or lactone-like ions. This is analogous to

the formation of 7-hydroxy-furo[3,4-b]pyridin-5(7H)-one observed in photodegradation studies.

Molecular Ion
[M]+ m/z 165

[M - CH3]+
m/z 150

(Alpha Cleavage)

- •CH3 (15)

[M - H2O]+
m/z 147

(Ortho Cyclization)

- H2O (18)

6-Membered
Transition State

[M - COOH]+
m/z 120

- •COOH (45)

[M - C3H6]+
m/z 123

(Protonated Nicotinic Acid)

- Propene (42)
(McLafferty)

m/z 105

- H2O

m/z 78

- COOH

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways of 2-Isopropylnicotinic acid. Note the distinct

McLafferty pathway (Green) yielding m/z 123.
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Experimental Protocol (Self-Validating)
To replicate these results and differentiate the isopropyl derivative from isomers (e.g., n-propyl),

follow this standardized GC-MS protocol.

Sample Preparation
Solvent: Methanol or Acetonitrile (HPLC Grade).

Concentration: 10-50 µg/mL.

Derivatization (Optional but Recommended): Methylation using TMS-diazomethane or BF3-

Methanol is recommended to improve volatility and peak shape. Note: If methylated, shift all

m/z values by +14 Da.

Instrument Parameters (EI-MS)
Ionization: Electron Impact (EI) at 70 eV.

Source Temp: 230°C.

Transfer Line: 280°C.

Scan Range: m/z 40–300.

Validation Logic (The "Check")
Check m/z 165: Confirm parent ion presence.

Check m/z 123 vs. 137:

If significant 123 is present with loss of 42 (Propene), the alkyl group is Isopropyl or n-

Propyl.

If 137 is dominant (M-28), it suggests an ethyl derivative (loss of ethylene).

Differentiation from n-Propyl isomer:
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2-Isopropyl: Stronger [M-CH3]+ (m/z 150) due to two equivalent methyls available for

alpha-cleavage.

2-n-Propyl: Stronger McLafferty rearrangement (m/z 123) and distinct [M-C2H5]+ (m/z

136) from cleavage of the ethyl tail.
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To cite this document: BenchChem. [Comparative Guide: Mass Spectrometry Fragmentation
of 2-Isopropylnicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11806167/docs#comparative-guide-mass-
spectrometry-fragmentation-of-2-isopropylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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